Cas no 419534-31-9 (9-cis Acitretin)

• Product Name: 9-cis Acitretin
• CAS No: 419534-31-9
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 326614
• PubChem ID: 29971118
• Update Time: 2025-08-05

9-cis Acitretin Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-Nonatetraenoicacid, 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-, (2E,4E,6Z,8E)-
• 9-cis Acitretin
• 419534-31-9
• (2E,4E,6Z,8E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-2,4,6,8-nonatetraenoic Acid

• Inchi： 1S/C21H26O3/c1-14(8-7-9-15(2)12-21(22)23)10-11-19-16(3)13-20(24-6)18(5)17(19)4/h7-13H,1-6H3,(H,22,23)/b9-7+,11-10+,14-8-,15-12+
• InChI Key： IHUNBGSDBOWDMA-CJJRUFRZSA-N
• SMILES： O(C)C1C=C(C)C(/C=C/C(=C\C=C\C(=C\C(=O)O)\C)/C)=C(C)C=1C

Computed Properties

• Exact Mass: 326.18800
• Monoisotopic Mass: 326.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.052
• Boiling Point: 521.31°C at 760 mmHg
• Flash Point: 180.275°C
• Refractive Index: 1.57
• PSA: 46.53000
• LogP: 5.16700

Additional information on 9-cis Acitretin

9-cis Acitretin (CAS No: 419534-31-9)

9-cis Acitretin, a derivative of all-trans retinoic acid (ATRA), is a compound with the CAS registry number 419534-31-9. This compound has garnered significant attention in the scientific community due to its unique properties and potential therapeutic applications. The cis configuration at the ninth carbon of the acitretin molecule plays a crucial role in its biological activity and pharmacokinetics, making it distinct from other retinoid compounds.

Recent studies have highlighted the importance of cis retinoids in modulating cellular differentiation and proliferation. Unlike all-trans retinoic acid, which is commonly used in the treatment of acute promyelocytic leukemia (APL), 9-cis Acitretin exhibits a different profile of receptor binding and signaling. This difference has led researchers to explore its potential in treating various cancers, including breast, prostate, and skin cancers, where traditional retinoid therapies may have limited efficacy.

The synthesis of 9-cis Acitretin involves a carefully controlled process to ensure the preservation of the cis configuration at the ninth carbon. This stereochemistry is critical as it influences the compound's ability to bind to specific retinoic acid receptors (RARs) and modulate gene expression. Recent advancements in synthetic methodologies have improved the yield and purity of 9-cis Acitretin, facilitating its use in preclinical and clinical studies.

One of the most promising areas of research involving 9-cis Acitretin is its role in epigenetic regulation. Studies have shown that this compound can influence histone modification patterns, leading to changes in chromatin structure and gene expression. These findings suggest that 9-cis Acitretin may be effective in treating diseases characterized by abnormal gene regulation, such as certain types of cancer and inflammatory disorders.

In addition to its therapeutic potential, 9-cis Acitretin has been investigated for its role in skin biology. Retinoids are well-known for their effects on skin health, and 9-cis Acitretin has been shown to promote healthy skin differentiation and reduce inflammation. This makes it a candidate for topical treatments targeting conditions such as psoriasis and acne.

The pharmacokinetics of 9-cis Acitretin have also been a focus of recent research. Studies indicate that this compound has a different absorption profile compared to all-trans retinoic acid, which may influence its bioavailability and toxicity profile. Understanding these characteristics is essential for optimizing dosing regimens and minimizing adverse effects.

Furthermore, comparative studies between 9-cis Acitretin and other retinoids have revealed differences in their receptor binding affinities. For instance, 9-cis Acitretin shows higher affinity for certain isoforms of RARs, which could explain its unique biological effects. These insights are valuable for designing targeted therapies that exploit the specific activities of different retinoid compounds.

The safety profile of 9-cis Acitretin is another area of active research. While retinoids are generally associated with teratogenic effects when used during pregnancy, preliminary data suggest that 9-cis Acitretin may have a more favorable safety profile in certain contexts. However, further studies are needed to confirm these findings and establish guidelines for safe clinical use.

In conclusion, 9-cis Acitretin (CAS No: 419534-31-9) represents a significant advancement in the field of retinoid research. Its unique stereochemistry, biological activity, and potential therapeutic applications make it a compelling candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and clinical utility, 9-cis Acitretin holds promise as a novel tool for addressing unmet medical needs across various disease areas.